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Sulforhodamine G dynamic range protein stain

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Sulforhodamine G Characteristics

Property Description

Primary Application Fluorescent stain for protein research; polar tracer for studying cell morphology
and communication [1] [2].

Dynamic Range Described as having "broad dynamic ranges” [1].
Excitation/[Emission 529/548 nm [2] (also reported as 532/550 nm [3]).

Solubility Highly water-soluble [2].

Cell Permeability Membrane-impermeant, making it suitable as a fluid-phase tracer [2].

Molecular Weight 575.58 (as provided by TargetMol) [1] or 530.6 (as provided by Biotium) [2].

Key Considerations for Protein Stains

When evaluating protein stains, dynamic range is one of several critical performance factors. The broader

context from search results highlights other key parameters to consider:
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e Sensitivity: This refers to the minimum amount of protein that can be detected. For context, modern
Stain-Free technology can detect between 0.2 to 5 ng of protein, which is generally more sensitive
than traditional Coomassie stains [4].

¢ Linear Dynamic Range: This is the range over which the signal intensity increases proportionally
with the protein load. Stain-Free gels, for example, have been reported to show a linear dynamic
range from 20 ng to 1 pg at the lower end [4].

e Compatibility: Consider downstream applications. While dyes like Sulforhodamine G are used for
visualization, methods like Stain-Free technology are compatible with downstream applications such
as western blotting and mass spectrometry without impeding further analysis [4].

Experimental Protocol Context

The search results do not provide a specific staining protocol for Sulforhodamine G. However, a standard
workflow for fluorescent protein staining typically involves separating proteins via gel electrophoresis,
staining with the dye, and then destaining (if necessary) before imaging. Note these general tips for

fluorescent dyes [5]:

e Optimize Concentration and Time: Always determine the optimal dye concentration and staining
time using a positive control before running test samples.

e Avoid Serum: Do not include serum in the loading buffer during the staining step, as it can contain
esterases that prematurely hydrolyze certain dyes.

¢ Protect from Light: Fluorescent compounds should be protected from light during storage and the
staining procedure to prevent photobleaching [2].

Pathways for Stain Evaluation

The following diagram outlines the general workflow and decision process for selecting and validating a

protein stain, based on common practices in the field.
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Sulforhodamine G is one tool among many. The best choice often depends on the specific requirements of
your experiment, including the needed sensitivity, the equipment available, and what you plan to do with the

samples after staining.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s596859?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/sulforhodamine_g
https://biotium.com/product/sulforhodamine-g/
https://www.nature.com/articles/s41598-024-70132-z
https://www.bioradiations.com/trends-in-protein-separation-and-analysis-the-advance-of-stain-free-technology/
https://www.thermofisher.com/order/catalog/product/B1170
https://www.thermofisher.com/order/catalog/product/B1170
https://www.smolecule.com/products/b596859#sulforhodamine-g-dynamic-range-protein-stain
https://www.smolecule.com/products/b596859#sulforhodamine-g-dynamic-range-protein-stain
https://www.smolecule.com/products/b596859#sulforhodamine-g-dynamic-range-protein-stain
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s596859?utm_src=pdf-bulk
https://www.smolecule.com/products/s596859?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s596859?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

